Cas no 946319-61-5 (3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide)

3-Methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide is a heterocyclic compound featuring a benzothiazole core linked to an oxazole-carboxamide moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methylsulfanyl group enhances reactivity, facilitating further functionalization, while the oxazole ring contributes to metabolic stability. Its rigid framework offers potential for selective binding in biological systems, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic versatility and structural specificity make it suitable for applications in medicinal chemistry, where precise molecular interactions are critical. Handling requires standard laboratory precautions due to its organic nature.
3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide structure
946319-61-5 structure
Product Name:3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide
CAS No:946319-61-5
MF:C13H11N3O2S2
MW:305.375339746475
CID:5914665
PubChem ID:16879937
Update Time:2025-05-22

3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1,2-oxazole-5-carboxamide
    • VU0627962-1
    • F5002-0360
    • 946319-61-5
    • AKOS024487724
    • 3-methyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
    • 3-methyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)isoxazole-5-carboxamide
    • 5-Isoxazolecarboxamide, 3-methyl-N-[6-(methylthio)-2-benzothiazolyl]-
    • 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide
    • Inchi: 1S/C13H11N3O2S2/c1-7-5-10(18-16-7)12(17)15-13-14-9-4-3-8(19-2)6-11(9)20-13/h3-6H,1-2H3,(H,14,15,17)
    • InChI Key: DKSGIOXSDLGBDS-UHFFFAOYSA-N
    • SMILES: O1C(C(NC2=NC3=CC=C(SC)C=C3S2)=O)=CC(C)=N1

Computed Properties

  • Exact Mass: 305.02926895g/mol
  • Monoisotopic Mass: 305.02926895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • pka: 7.35±0.70(Predicted)

3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide Pricemore >>

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3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide Related Literature

Additional information on 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide

Comprehensive Overview of 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5)

The compound 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals and agrochemicals. With the increasing demand for novel bioactive compounds, researchers are exploring the unique properties of this molecule, particularly its benzothiazole and oxazole moieties, which are known for their diverse biological activities. The presence of a methylsulfanyl group further enhances its reactivity, making it a promising candidate for drug discovery and development.

In the context of current trends, the search for sustainable chemical synthesis and green chemistry has led to heightened interest in compounds like 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide. Researchers are investigating eco-friendly synthetic routes to produce this molecule, minimizing waste and energy consumption. Additionally, the rise of computational chemistry and AI-driven drug design has enabled faster screening of its potential interactions with biological targets, addressing common user queries such as "How does benzothiazole derivatives exhibit antimicrobial activity?" or "What are the latest advancements in oxazole-based therapeutics?"

The structural complexity of 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide offers a wide range of functional possibilities. Its carboxamide group, for instance, is a key feature in many bioactive molecules, often contributing to hydrogen bonding and solubility. This has sparked discussions in scientific forums about its potential as a kinase inhibitor or enzyme modulator, topics frequently searched by professionals in medicinal chemistry. Furthermore, the compound's methylsulfanyl substituent has been linked to enhanced metabolic stability, a critical factor in drug development.

From an industrial perspective, the scalability of synthesizing 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide is a hot topic. Companies are investing in high-throughput screening technologies to optimize its production, while regulatory bodies emphasize the importance of safety data sheets and environmental impact assessments. These aspects align with the growing public interest in responsible chemical manufacturing and transparent supply chains, as evidenced by search trends.

In conclusion, 3-methyl-N-6-(methylsulfanyl)-1,3-benzothiazol-2-yl-1,2-oxazole-5-carboxamide (CAS No. 946319-61-5) represents a fascinating area of research at the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the evolving landscape of sustainable science, make it a compound worth watching in the coming years. Whether you're a researcher, industry professional, or simply curious about heterocyclic chemistry, this molecule offers a wealth of opportunities for exploration and innovation.

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